Cas no 1427420-47-0 (4-BROMO-6-METHOXY-1-BENZOFURAN)

• Product Name: 4-BROMO-6-METHOXY-1-BENZOFURAN
• CAS No: 1427420-47-0
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 4599073
• PubChem ID: 130062953
• Update Time: 2025-06-14

4-BROMO-6-METHOXY-1-BENZOFURAN Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 4-bromo-6-methoxy-
• 4-BROMO-6-METHOXY-1-BENZOFURAN

• Inchi： 1S/C9H7BrO2/c1-11-6-4-8(10)7-2-3-12-9(7)5-6/h2-5H,1H3
• InChI Key： HWJWPPQQMCWFMP-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC(Br)=C2C=C1

Additional information on 4-BROMO-6-METHOXY-1-BENZOFURAN

Comprehensive Overview of 4-BROMO-6-METHOXY-1-BENZOFURAN (CAS No. 1427420-47-0): Properties, Applications, and Industry Insights

4-BROMO-6-METHOXY-1-BENZOFURAN (CAS No. 1427420-47-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated benzofuran derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this molecule has emerged as a key building block for developing novel therapeutic agents.

The compound's molecular structure combines a benzofuran core with strategic substitutions at the 4- and 6-positions, featuring a bromo substituent and methoxy group respectively. This specific arrangement contributes to its electronic properties and reactivity patterns, which are particularly valuable in cross-coupling reactions and palladium-catalyzed transformations. Researchers are increasingly exploring its potential in creating bioactive molecules with applications ranging from antimicrobial agents to neurological therapeutics.

Recent studies highlight the importance of 4-BROMO-6-METHOXY-1-BENZOFURAN in developing small molecule inhibitors targeting various disease pathways. Its structural motif appears in several drug candidates currently under investigation for treating inflammatory conditions and metabolic disorders. The compound's CAS number 1427420-47-0 serves as a crucial identifier in patent literature and research publications, ensuring precise communication among scientific communities.

From a synthetic chemistry perspective, this compound offers multiple advantages. The bromine atom at position 4 provides an excellent handle for further functionalization through modern transition metal-catalyzed reactions, while the methoxy group influences both the compound's solubility and electronic characteristics. These features make it particularly useful in medicinal chemistry applications where precise control over molecular properties is essential.

The pharmaceutical industry's growing interest in benzofuran derivatives has led to increased demand for high-quality intermediates like 4-BROMO-6-METHOXY-1-BENZOFURAN. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. Proper storage conditions typically involve protection from light and moisture at controlled temperatures to maintain stability.

Beyond pharmaceutical applications, this compound shows promise in materials science, particularly in the development of organic electronic materials. The benzofuran scaffold, when properly functionalized, can contribute to the creation of novel semiconducting materials for optoelectronic devices. Researchers are investigating its potential in OLED technology and organic photovoltaics, where its electronic properties may offer advantages in device performance.

Quality control measures for CAS 1427420-47-0 typically include rigorous testing for residual solvents, heavy metals, and other impurities that could affect downstream applications. Suppliers often provide detailed certificates of analysis and material safety data sheets to ensure proper handling and regulatory compliance. The compound's stability profile makes it suitable for international shipping under standard chemical transportation guidelines.

As research into heterocyclic compounds continues to expand, 4-BROMO-6-METHOXY-1-BENZOFURAN remains at the forefront of innovation. Its versatility in organic synthesis, combined with the growing understanding of benzofuran pharmacology, positions this compound as a valuable tool for both academic and industrial researchers. Future developments may reveal additional applications in agrochemicals and specialty chemicals, further broadening its utility across multiple scientific disciplines.

The synthesis of 4-BROMO-6-METHOXY-1-BENZOFURAN typically involves multi-step processes starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles to minimize environmental impact. Researchers are continually optimizing production methods to improve yields and reduce byproducts, addressing the pharmaceutical industry's need for sustainable manufacturing practices.

In the context of intellectual property, compounds like CAS 1427420-47-0 frequently appear in patent applications for new chemical entities. The strategic placement of bromine and methoxy groups on the benzofuran scaffold creates opportunities for structure-activity relationship studies, enabling medicinal chemists to fine-tune biological properties. This has led to its incorporation in several patented drug scaffolds currently in various stages of clinical development.

For researchers working with this compound, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard handling conditions, prudent practices in chemical manipulation apply to all laboratory reagents. The compound's physicochemical properties should be carefully considered when designing experiments or scaling up reactions.

The global market for specialty chemical intermediates like 4-BROMO-6-METHOXY-1-BENZOFURAN continues to grow, driven by pharmaceutical R&D investments and the demand for novel therapeutic agents. Suppliers are responding by offering custom synthesis services and bulk quantities to meet diverse research needs. Quality assurance remains paramount, with analytical methods constantly evolving to ensure the highest standards of purity and consistency.

Looking ahead, the scientific community anticipates new discoveries involving this compound as research into benzofuran chemistry progresses. Its unique structural features and synthetic versatility ensure its continued relevance in cutting-edge chemical research. Whether serving as a building block for drug discovery or contributing to advanced material development, 4-BROMO-6-METHOXY-1-BENZOFURAN (CAS No. 1427420-47-0) represents an important tool in modern chemical science.